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Introduction

GLUT1-IN-2, also identified as compound 17, is a synthetic small molecule inhibitor of the
glucose transporter 1 (GLUT1). As a derivative of Cytochalasin B, it represents a class of
compounds investigated for their potential in cancer therapy. The overexpression of GLUT1 is a
well-established hallmark of many cancer types, facilitating the increased glucose uptake
required to fuel rapid cell proliferation and survival through aerobic glycolysis, a phenomenon
known as the Warburg effect. By competitively inhibiting GLUT1, GLUT1-IN-2 presents a
targeted approach to disrupt cancer cell metabolism, leading to energy depletion and
potentially cell death. These application notes provide a summary of the available data on
GLUT1-IN-2 in cancer research models and protocols for its use.

Mechanism of Action

GLUT1-IN-2 functions as a competitive inhibitor of GLUT1, binding to the transporter and
blocking the uptake of glucose into the cell. This disruption of glucose import leads to a
cascade of metabolic consequences within the cancer cell, primarily a reduction in the
intracellular pool of glucose available for glycolysis. The downstream effects include a
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decrease in the production of ATP, the cell's primary energy currency, and a reduction in the
synthesis of lactate, a key byproduct of aerobic glycolysis. By targeting this fundamental
metabolic pathway, GLUT1-IN-2 exploits the dependency of cancer cells on glucose for their
survival and growth.

Signaling and Metabolic Pathways

The primary signaling pathway affected by GLUT1-IN-2 is the central axis of cancer cell
metabolism. By inhibiting glucose uptake, it directly impacts glycolysis and downstream
metabolic processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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